Ethyl 2-bromo-2-(pyridin-4-yl)propanoate

• Molecular Formula: C10H12BrNO2
• Molecular Weight: 258.11 g/mol
• IUPAC Name: ethyl 2-bromo-2-pyridin-4-ylpropanoate
• InChI: InChI=1S/C10H12BrNO2/c1-3-14-9(13)10(2,11)8-4-6-12-7-5-8/h4-7H,3H2,1-2H3
• InChI Key: XMQGNMSSFGYXKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C1=CC=NC=C1)Br

Description

Ethyl 2-bromo-2-(pyridin-4-yl)propanoate is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above compounds were prepared according to the procedure reported in the literature: see D. Yang, J. Org. Chem. 2002, 67, 7429. MS: 258, 260 (M+1). To a solution of ethyl 2-(pyridin-4-yl)propanoate (5.3 g, 30 mmol), Mg(ClO4)2 (Aldrich, 2.0 g, 9.0 mmol) in CH3CN (60 mL) was added N-bromosuccinimide (Aldrich, 5.9 g, 33 mmol) at room temperature. After 2 h, the reaction mixture was diluted with ether (200 mL), and 10% Na2CO3. The organic phase was separated, dried over Na2SO4, filtered, and concentrated in vacuo. The crude product was purified by silica gel chromatography. Mass Spec. m/z+ion 258, 260 (M+1).